Cas no 5346-81-6 (b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate)

• Product Name: b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate
• CAS No: 5346-81-6
• MF: C₃₂H₄₀O₁₇S
• MW: 728.714810371399
• CID: 385003
• PubChem ID: 219895
• Update Time: 2025-04-19

b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate
• NSC-252193
• NSC224303
• 5346-81-6
• SCHEMBL18927632
• NSC-1680
• NSC232026
• PHENYL 4-O-.BETA.-D-GLUCOPYRANOSYL-1-THIO-.BETA.-D-GLUCOPYRANOSIDE, HEPTAACETATE
• phenyl 2,3,6-tri-o-acetyl-4-o-(2,3,4,6-tetra-o-acetylhexopyranosyl)-1-thiohexopyranoside
• 28022-14-2
• NSC-232026
• NSC252193
• NSC-224303
• NSC-232027
• NSC1680
• DTXSID10950709
• 28022-13-1
• NSC232027

• Inchi： 1S/C32H40O17S/c1-15(33)40-13-23-25(42-17(3)35)27(43-18(4)36)29(45-20(6)38)31(47-23)49-26-24(14-41-16(2)34)48-32(50-22-11-9-8-10-12-22)30(46-21(7)39)28(26)44-19(5)37/h8-12,23-32H,13-14H2,1-7H3
• InChI Key： OJVHDCHVHOISBO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(C(C(C(COC(C)=O)O1)OC1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 728.19862098g/mol
• Monoisotopic Mass: 728.19862098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 50
• Rotatable Bond Count: 20
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 237Ų